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Compound of Interest

Compound Name:
2,5-Diphenylfuran-3,4-dicarboxylic

acid

Cat. No.: B024810 Get Quote

An In-depth Technical Guide to 2,5-Diphenylfuran-
3,4-dicarboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,5-Diphenylfuran-3,4-dicarboxylic acid, a

molecule of interest in the synthesis of bioactive and pharmacologically relevant compounds.

The following sections detail its chemical and physical properties, a protocol for its synthesis,

and its potential applications in research and development.

Core Compound Properties
2,5-Diphenylfuran-3,4-dicarboxylic acid is a polycyclic aromatic compound containing a

central furan ring substituted with two phenyl groups and two carboxylic acid groups. Its

chemical structure lends itself to further functionalization, making it a valuable building block in

medicinal chemistry.
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Property Value

Molecular Formula C18H12O5[1][2]

Molecular Weight 308.285 g/mol [1]

Exact Mass 308.068 g/mol [1]

Density (Predicted) 1.352 g/cm³[1]

Boiling Point (Predicted) 470.5°C at 760 mmHg[1]

Flash Point (Predicted) 238.4°C[1]

CAS Number 19799-49-6[1][3][4]

Experimental Protocols
The synthesis of 2,5-Diphenylfuran-3,4-dicarboxylic acid can be achieved through a multi-

step process. A common route involves the synthesis of the corresponding diethyl ester,

followed by hydrolysis to yield the final dicarboxylic acid. Furan-3,4-dicarboxylic acid and its

esters are utilized as initial materials in the creation of various bioactive natural products and

molecules with pharmacological utility.[5]

Synthesis of Diethyl 2,5-diphenylfuran-3,4-dicarboxylate
A documented method for synthesizing the diethyl ester precursor provides a foundation for

obtaining the target molecule.[5]

Materials:

Starting materials for diethyl 2,5-diphenylfuran-3,4-dicarboxylate synthesis as per the

referenced literature procedure (Wu et al., 1997).[5]

Procedure:

The synthesis of the title compound, diethyl 2,5-diphenylfuran-3,4-dicarboxylate, is carried

out following the established literature procedure.[5]
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The resulting crude product is then purified. Crystallization is a common method for

purification, and the crystal structure of this intermediate has been characterized.[5] In the

crystal structure of the diethyl ester, the two phenyl rings are twisted relative to the central

furan ring.[5]

Hydrolysis to 2,5-Diphenylfuran-3,4-dicarboxylic acid
The final step is the hydrolysis of the ester groups to carboxylic acids.

Materials:

Diethyl 2,5-diphenylfuran-3,4-dicarboxylate

Potassium hydroxide (KOH)

Ethanol

Hydrochloric acid (HCl)

Water

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

The purified diethyl 2,5-diphenylfuran-3,4-dicarboxylate is dissolved in an ethanolic solution

of potassium hydroxide.

The mixture is refluxed until the hydrolysis is complete (monitoring by thin-layer

chromatography is recommended).

After cooling to room temperature, the ethanol is removed under reduced pressure.

The remaining aqueous solution is acidified with hydrochloric acid to precipitate the

dicarboxylic acid.

The solid precipitate is collected by filtration, washed with cold water, and dried to yield 2,5-
Diphenylfuran-3,4-dicarboxylic acid.
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Synthesis Workflow and Logical Relationships
The following diagram illustrates the key steps in the synthesis of 2,5-Diphenylfuran-3,4-
dicarboxylic acid, highlighting the transformation from its diethyl ester precursor.
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Precursors for Ester Synthesis
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Caption: Synthesis workflow for 2,5-Diphenylfuran-3,4-dicarboxylic acid.
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Relevance in Drug Development and Research
While specific signaling pathway interactions for 2,5-Diphenylfuran-3,4-dicarboxylic acid are

not extensively documented in readily available literature, its core structure is of significant

interest. Furan-based compounds, particularly dicarboxylic acid derivatives, serve as important

scaffolds in the synthesis of pharmacologically active molecules.[5]

The rigid, planar furan ring system, combined with the steric and electronic properties of the

phenyl substituents, provides a defined three-dimensional structure that can be exploited for

targeted drug design. The carboxylic acid functional groups are particularly valuable as they

can be readily converted into a wide array of other functional groups, such as esters, amides,

and anhydrides, allowing for the systematic exploration of structure-activity relationships. This

versatility makes 2,5-Diphenylfuran-3,4-dicarboxylic acid and its analogs promising starting

points for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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